Cas no 1494815-76-7 (4-(trimethyl-1H-pyrazol-4-yl)butan-2-ol)

• Product Name: 4-(trimethyl-1H-pyrazol-4-yl)butan-2-ol
• CAS No: 1494815-76-7
• MF: C₁₀H₁₈N₂O
• MW: 182.262722492218
• CID: 5781325
• PubChem ID: 65918580
• Update Time: 2023-12-26

4-(trimethyl-1H-pyrazol-4-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-(trimethyl-1H-pyrazol-4-yl)butan-2-ol
• EN300-1828748
• 1494815-76-7
• AKOS015260242

• Inchi： 1S/C10H18N2O/c1-7(13)5-6-10-8(2)11-12(4)9(10)3/h7,13H,5-6H2,1-4H3
• InChI Key： ZQQAIUQLPCMLTB-UHFFFAOYSA-N
• SMILES： OC(C)CCC1C(C)=NN(C)C=1C

Computed Properties

• Exact Mass: 182.141913202g/mol
• Monoisotopic Mass: 182.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles